2-[5-Amino-3-(2,2-dimethylcyclopropyl)-1H-pyrazol-1-yl]ethan-1-ol

• Molecular Formula: C10H17N3O
• Molecular Weight: 195.26 g/mol
• SMILES: CC1(CC1C2=NN(C(=C2)N)CCO)C
• InChI: InChI=1S/C10H17N3O/c1-10(2)6-7(10)8-5-9(11)13(12-8)3-4-14/h5,7,14H,3-4,6,11H2,1-2H3
• InChIKey: DPGVRZVTORRGLV-UHFFFAOYSA-N

2-[5-Amino-3-(2,2-dimethylcyclopropyl)-1H-pyrazol-1-yl]ethan-1-ol – Physicochemical & Structural Context

2-[5-Amino-3-(2,2-dimethylcyclopropyl)-1H-pyrazol-1-yl]ethan-1-ol (CAS 1695057-03-4, C₁₀H₁₇N₃O, MW 195.26) is a 1,3,5-trisubstituted pyrazole building block bearing a gem-dimethylcyclopropyl substituent at the C-3 position, a primary amino group at C-5, and a 2-hydroxyethyl side chain on the N-1 nitrogen . Its computed LogP of 0.97 and topological polar surface area (TPSA) of 64.07 Ų position it within a favourable range for CNS drug-like property space [1]. The compound is supplied at ≥95% purity and is intended exclusively for research and further manufacturing use .

1

Workflow

CNS drug-like fragment elaboration and SAR campaigns

2

Selection

Maximal gem-dimethyl steric shielding variant in a matched molecular pair series

3

Use Context

Orthogonal derivatization via 5-NH₂ and 1-hydroxyethyl handles

• [1] Pajouhesh H, Lenz GR. Medicinal Chemical Properties of Successful Central Nervous System Drugs. NeuroRx. 2005;2(4):541-553. (Class-level inference on CNS drug-like property ranges). View Source

Generic Substitution Failure for 2-[5-Amino-3-(2,2-dimethylcyclopropyl)-1H-pyrazol-1-yl]ethan-1-ol

Pyrazole building blocks that share the 5-amino-3-cyclopropyl-1-(2-hydroxyethyl)pyrazole scaffold are not interchangeable. The gem-dimethyl substitution on the cyclopropane ring of the target compound alters both the steric environment and the lipophilicity profile relative to the unsubstituted cyclopropyl analog (CAS 1152966-21-6, LogP 0.335 ) and the mono-methylcyclopropyl variant (CAS 1877445-52-7). A 2.9-fold increase in computed LogP from the parent cyclopropyl analog translates to measurably different membrane partitioning, metabolic stability, and target-binding geometry [1]. For procurement decisions in structure-activity relationship (SAR) campaigns, substituting the target compound with a simpler cyclopropyl analog would erase the precise pharmacophore features that justified its initial selection, potentially invalidating hit-to-lead trajectories [2].

Target

2,2-Dimethylcyclopropyl substitution provides maximal lipophilicity and steric shielding

Analog Risk

Unsubstituted cyclopropyl or 1-methylcyclopropyl analogs may shift membrane partitioning and metabolic stability profiles

Target

Non-halogenated pyrazole core preserves intrinsic ring electronics

Analog Risk

4-Fluoro derivative introduces inductive withdrawal and potential halogen-specific off-target interactions

LogP and steric differences within this congeneric series may affect target-binding geometry and require assay re-optimization upon substitution.

• [1] Talele TT. Natural-Products-Inspired Use of the gem-Dimethyl Group in Medicinal Chemistry. J Med Chem. 2018;61(6):2166-2210. (Class-level inference: established medicinal chemistry precedent for gem-dimethyl effects on conformation, metabolism, and potency). View Source
• [2] Waring MJ. Lipophilicity in drug discovery. Expert Opin Drug Discov. 2010;5(3):235-248. (Class-level inference on the critical role of LogP in SAR decisions). View Source

2-[5-Amino-3-(2,2-dimethylcyclopropyl)-1H-pyrazol-1-yl]ethan-1-ol – Comparative Evidence vs. Closest Analogs

Lipophilicity Comparison vs. Unsubstituted Cyclopropyl Analog

The target compound exhibits a computed LogP of 0.9711 , compared to 0.335 for the unsubstituted cyclopropyl analog 2-(5-amino-3-cyclopropyl-1H-pyrazol-1-yl)ethanol (CAS 1152966-21-6) . This represents an absolute ΔLogP of +0.64 and a ~2.9-fold increase in predicted lipophilicity. In medicinal chemistry, LogP shifts of this magnitude are routinely associated with altered membrane permeability, plasma protein binding, and volume of distribution [1].

Lipophilicity Shift

Cross-study comparable

ΔLogP +0.64 (~2.9× increase)

Lipophilicity moves toward CNS drug-like range relative to unsubstituted cyclopropyl analog

Computed LogP 0.97 vs. 0.34 for comparator

Evidence Dimension	Computed partition coefficient (LogP)
Target Compound Data	LogP = 0.9711 (C10H17N3O, MW 195.26)
Comparator Or Baseline	2-(5-Amino-3-cyclopropyl-1H-pyrazol-1-yl)ethanol (CAS 1152966-21-6): LogP = 0.335 (C8H13N3O, MW 167.21)
Quantified Difference	ΔLogP = +0.636 (2.9× fold increase)
Conditions	Computed LogP values sourced from vendor technical datasheets (Leyan, Chemsrc)

Why This Matters

A LogP shift from 0.335 to 0.971 moves the compound from a suboptimal CNS permeability range toward the established CNS drug-like sweet spot (LogP 1–3), directly influencing procurement decisions for neuroscience-focused screening libraries.

• [1] Waring MJ. Lipophilicity in drug discovery. Expert Opin Drug Discov. 2010;5(3):235-248. View Source

Molecular Weight Difference vs. Parent Cyclopropyl Scaffold

The target compound has a molecular weight of 195.26 g/mol (10 heavy atoms in the core scaffold), compared to 167.21 g/mol for the unsubstituted cyclopropyl analog and 181.23 g/mol for the 1-methylcyclopropyl analog (CAS 1877445-52-7) . The stepwise increase of 28.05 Da (versus the parent) and 14.03 Da (versus the mono-methyl variant) corresponds precisely to the addition of one and two methyl groups, respectively, and allows systematic SAR exploration of steric and lipophilic contributions within a congeneric series.

Molecular Weight

Cross-study comparable

+28.05 Da (16.8%) vs. parent scaffold

Incremental MW maps to lead-optimization vectors in a matched molecular pair series

Data source: vendor technical datasheets

Evidence Dimension	Molecular weight (g/mol)
Target Compound Data	MW = 195.26 (C10H17N3O)
Comparator Or Baseline	2-(5-Amino-3-cyclopropyl-1H-pyrazol-1-yl)ethanol: MW = 167.21 (C8H13N3O); 2-[5-Amino-3-(1-methylcyclopropyl)-1H-pyrazol-1-yl]ethan-1-ol: MW = 181.23 (C9H15N3O)
Quantified Difference	+28.05 Da (16.8%) vs. unsubstituted cyclopropyl; +14.03 Da vs. 1-methylcyclopropyl
Conditions	Molecular weight data from vendor technical datasheets and Chemsrc database

Why This Matters

The incremental MW increase maps onto established lead-optimization vectors, making the target compound the maximal gem-dimethyl-substituted member of a matched molecular pair series; procurement of all three enables rigorous attribution of potency and ADME changes to specific methyl additions.

Steric Shielding & Metabolic Stability: Gem-Dimethyl vs. Cyclopropyl

The 2,2-dimethylcyclopropyl substituent on the target compound introduces geminal dimethyl steric bulk at the cyclopropane ring, a structural motif absent in both the unsubstituted cyclopropyl analog (CAS 1152966-21-6) and the 1-methylcyclopropyl analog (CAS 1877445-52-7). Medicinal chemistry precedent establishes that gem-dimethyl groups adjacent to metabolic soft spots (such as cyclopropane rings) can reduce CYP450-mediated oxidation by sterically shielding the C–H bonds from the reactive heme-iron-oxo species [1]. The gem-dimethylcyclopropyl motif is used in marketed drugs (e.g., ledipasvir, beclabuvir) specifically to enhance metabolic stability [2].

Metabolic Shielding

Class-level inference

Gem-dimethyl steric bulk adjacent to cyclopropane ring

May support reduced CYP450-mediated oxidation relative to unsubstituted analogs

Class-level precedent; no direct experimental data for this compound

Evidence Dimension	Predicted susceptibility to CYP450-mediated cyclopropane ring oxidation
Target Compound Data	2,2-dimethylcyclopropyl substituent (gem-dimethyl shielding present) – no direct experimental metabolic stability data available for this specific compound
Comparator Or Baseline	Unsubstituted cyclopropyl analog (CAS 1152966-21-6) and 1-methylcyclopropyl analog (CAS 1877445-52-7) – lack gem-dimethyl steric shielding
Quantified Difference	Not quantifiable for this specific compound; class-level inference based on established medicinal chemistry precedent for gem-dimethyl metabolic shielding of cyclopropane rings
Conditions	Class-level inference drawn from peer-reviewed literature on gem-dimethyl effects on CYP450 metabolism (Talele, J Med Chem 2018; Gagnon et al., Bioorg Med Chem Lett 2007)

Why This Matters

For researchers building SAR tables around metabolic stability, the target compound provides the maximal steric shielding variant of the series; selecting the unsubstituted or mono-methyl analogs instead would forgo the metabolic stability advantage that is often a primary rationale for introducing gem-dimethyl groups in lead optimization.

• [1] Talele TT. Natural-Products-Inspired Use of the gem-Dimethyl Group in Medicinal Chemistry. J Med Chem. 2018;61(6):2166-2210. View Source
• [2] Gagnon A, et al. The gem-dimethyl effect in medicinal chemistry: impact on potency, selectivity, and pharmacokinetic properties. Bioorg Med Chem Lett. 2007;17(21):5801-5804. (Class-level inference on gem-dimethyl medicinal chemistry applications). View Source

Identical TPSA & H-Bond Profile vs. Cyclopropyl Analogs

Despite the lipophilicity and steric differences introduced by gem-dimethyl substitution, the target compound retains an identical computed TPSA (64.07 Ų), hydrogen bond acceptor count (4), hydrogen bond donor count (2), and rotatable bond count (3) compared to the unsubstituted cyclopropyl analog . This means the core hydrogen-bonding pharmacophore and synthetic derivatization points (5-NH₂, 1-CH₂CH₂OH) are conserved, allowing researchers to replace the parent cyclopropyl analog with the target compound in an existing synthetic sequence without altering protecting-group strategy or coupling chemistry.

Polar Surface Area

Cross-study comparable

Identical TPSA 64.07 Ų

Conserved H-bond pharmacophore enables substitution without reformulation

ΔTPSA = 0; same H-acceptors, H-donors, rotatable bonds

Evidence Dimension	Topological Polar Surface Area (TPSA) and H-bond donor/acceptor counts
Target Compound Data	TPSA = 64.07 Ų; H-Acceptors = 4; H-Donors = 2; Rotatable Bonds = 3
Comparator Or Baseline	2-(5-Amino-3-cyclopropyl-1H-pyrazol-1-yl)ethanol (CAS 1152966-21-6): TPSA = 64.07 Ų; H-Acceptors = 4; H-Donors = 2; Rotatable Bonds = 3
Quantified Difference	ΔTPSA = 0; ΔH-Acceptors = 0; ΔH-Donors = 0; ΔRotatable Bonds = 0
Conditions	Computed properties from vendor technical datasheets (Leyan)

Why This Matters

Identical TPSA and H-bond parameters mean the compound can be substituted into existing synthetic routes and biological assays without re-optimizing formulation conditions or assay protocols; the differentiation is purely steric and lipophilic rather than polarity-driven, enabling cleaner deconvolution of SAR.

Halogen-Free Control vs. 4-Fluoro Derivative

The 4-fluoro analog 2-[5-amino-3-(2,2-dimethylcyclopropyl)-4-fluoro-1H-pyrazol-1-yl]ethan-1-ol (CAS 2138073-73-9, MW 213.25) introduces a halogen substituent on the pyrazole ring, which alters ring electronics (inductive withdrawal), adds a potential metabolic liability (oxidative defluorination), and introduces an additional heavy atom that increases MW by 18 Da. The target compound lacks this fluorine atom, preserving the intrinsic electronic character of the pyrazole ring and avoiding halogen-specific off-target interactions (e.g., halogen bonding to protein backbone carbonyls). For research programs seeking to isolate steric/lipophilic effects from electronic perturbations, the non-fluorinated target compound is the appropriate control.

Halogen Control

Cross-study comparable

C-4 position: H (no halogen)

Non-fluorinated control for deconvolving steric from electronic SAR effects

Comparator: 4-fluoro derivative; ΔMW = −18 Da

Evidence Dimension	Presence of C-4 fluorine substituent on pyrazole ring
Target Compound Data	C-4 position = H (no halogen); MW = 195.26; Formula = C10H17N3O
Comparator Or Baseline	2-[5-Amino-3-(2,2-dimethylcyclopropyl)-4-fluoro-1H-pyrazol-1-yl]ethan-1-ol (CAS 2138073-73-9): C-4 position = F; MW = 213.25; Formula = C10H16FN3O
Quantified Difference	ΔMW = −18 Da; absence of fluorine at C-4
Conditions	Structural comparison based on CAS registry data (Chemsrc, Kuujia)

Why This Matters

For medicinal chemists establishing SAR by systematically varying substituents, the target compound serves as the non-halogenated control in a matched molecular pair with the 4-fluoro derivative; procuring both enables deconvolution of steric effects (gem-dimethylcyclopropyl) from electronic effects (C-4 halogenation).

2-[5-Amino-3-(2,2-dimethylcyclopropyl)-1H-pyrazol-1-yl]ethan-1-ol – Optimal Application Scenarios

Matched Molecular Pair Analysis for CNS Lipophilicity SAR

The target compound forms an ideal matched molecular pair with 2-(5-amino-3-cyclopropyl-1H-pyrazol-1-yl)ethanol, differing only by the addition of two methyl groups on the cyclopropane ring. With ΔLogP of +0.64 while maintaining identical TPSA (64.07 Ų), researchers can attribute any observed changes in membrane permeability, P-glycoprotein efflux ratio, or CNS penetration (Kp,uu) exclusively to the lipophilicity increment without confounding polarity changes [1]. This is particularly valuable for CNS programs targeting GPCRs or ion channels where pyrazole-based scaffolds are prevalent and small LogP adjustments are critical for balancing permeability with metabolic clearance [2].

Cyclopropane Steric Shielding of CYP450 Metabolism

The three-compound series – unsubstituted cyclopropyl (CAS 1152966-21-6), 1-methylcyclopropyl (CAS 1877445-52-7), and 2,2-dimethylcyclopropyl (the target compound) – provides a graduated steric shielding gradient. The target compound represents the maximal shielding endpoint. Researchers can procure all three and measure intrinsic clearance in human liver microsomes or hepatocytes to quantify the protective effect of each additional methyl group on cyclopropane ring metabolism. The conserved TPSA and H-bond profile across the series [1] ensures that metabolic differences can be attributed to steric factors rather than solubility or protein-binding artefacts .

Amino & Hydroxyl Derivatization for Kinase and Epigenetic Libraries

The 5-NH₂ and 1-CH₂CH₂OH groups provide orthogonal synthetic handles for parallel library synthesis. The primary amine can undergo reductive amination, amide coupling, or urea formation, while the hydroxyl group can be alkylated, acylated, or converted to a leaving group for nucleophilic displacement. The gem-dimethylcyclopropyl substituent remains unchanged during these transformations, serving as a stable, lipophilic anchor that imparts three-dimensional character to the final ligand. This scaffold is suitable for kinase hinge-binding motifs where the pyrazole acts as an ATP-competitive hinge binder, or for epigenetic targets (e.g., histone demethylases) that are sensitive to cyclopropylamine-containing inhibitors [2].

Agrochemical Lead Generation: Pyrazole Herbicide & Fungicide Scaffolds

Cyclopropyl-pyrazole derivatives have established applications in agrochemical patent literature as herbicides with improved selectivity and spectrum of weed control [1]. The target compound's gem-dimethylcyclopropyl group may enhance environmental stability and crop selectivity relative to simpler cyclopropyl analogs by slowing soil microbial degradation and reducing off-target phytotoxicity. The ethanol side chain provides a synthetic handle for pro-pesticide strategies (e.g., esterification) to modulate physicochemical properties for foliar uptake or soil mobility [2].

Application

Selection Property

Validation Focus

CNS Lipophilicity SAR

Matched molecular pair with conserved TPSA

Membrane permeability and CNS penetration endpoints

Metabolic Stability Gradient

Graduated gem-dimethyl steric shielding

Intrinsic clearance in liver microsomes or hepatocytes

Kinase and Epigenetic Library Synthesis

Orthogonal 5-NH₂ and 1-hydroxyethyl handles

Target engagement and hinge-binding motif validation

Agrochemical Lead Generation

Gem-dimethylcyclopropyl environmental stability

Crop selectivity and soil degradation endpoints

• [1] Ningxia Surongda Chemical Co., Ltd. Cyclopropyl-pyrazole derivative and application thereof in agriculture. CN Patent CN113620941A, published 2021-11-09. View Source
• [2] Lamberth C. Pyrazole Chemistry in Crop Protection. Heterocycles. 2007;71(7):1467-1501. (Class-level inference on pyrazole agrochemical applications). View Source